Cas no 2378503-66-1 (Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate
• CAS No: 2378503-66-1
• MF: C₁₅H₂₀BrN₃O₃
• MW: 370.241602897644
• CID: 5463374
• Update Time: 2025-10-29

Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate
• Z1318751508
• tert-butyl 3-(6-bromopyridine-3-amido)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H20BrN3O3/c1-15(2,3)22-14(21)19-7-6-11(9-19)18-13(20)10-4-5-12(16)17-8-10/h4-5,8,11H,6-7,9H2,1-3H3,(H,18,20)
• InChI Key： YPQJWXVCVUCUCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(NC1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 369.06880 g/mol
• Monoisotopic Mass: 369.06880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 370.24
• XLogP3: 2.2
• Topological Polar Surface Area: 71.5

Additional information on Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate

Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate is a complex organic compound with the CAS number 2378503-66-1. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design. The molecule consists of a pyrrolidine ring substituted with a tert-butyl group and a carbonyl-amino linkage connected to a bromopyridine moiety. This combination makes it a versatile building block for synthesizing bioactive compounds.

The synthesis of Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyrrolidine ring is known for its ability to interact with various biological targets, such as GPCRs and kinases, making it a valuable scaffold in medicinal chemistry. The bromopyridine moiety further enhances the compound's versatility by introducing electron-withdrawing effects that can modulate biological activity.

Recent studies have explored the use of Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate in the development of inhibitors for enzymes involved in cancer pathways. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, the compound's ability to penetrate cellular membranes makes it an attractive candidate for drug delivery systems.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the precise conformation of Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate. These studies have provided valuable insights into the molecule's stereochemistry and intermolecular interactions, which are critical for understanding its pharmacokinetic properties.

The growing interest in this compound is also reflected in its inclusion in various chemical databases and literature reviews focused on bioactive molecules. Its unique combination of functional groups makes it a valuable tool for exploring novel chemical space and discovering new therapeutic agents.

In conclusion, Tert-butyl 3-[(6-bromopyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate stands out as a significant compound in contemporary organic chemistry. Its structural diversity, synthetic accessibility, and potential applications in drug discovery position it as a key player in advancing chemical research and development.